Cas no 2034633-51-5 (4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034633-51-5
• MF: C₁₅H₁₅BrN₄O₂
• MW: 363.209202051163
• CID: 5340534
• Update Time: 2025-10-30

4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-3-yl)(3-(pyrimidin-4-yloxy)piperidin-1-yl)methanone
• (5-bromopyridin-3-yl)-(3-pyrimidin-4-yloxypiperidin-1-yl)methanone
• 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C15H15BrN4O2/c16-12-6-11(7-18-8-12)15(21)20-5-1-2-13(9-20)22-14-3-4-17-10-19-14/h3-4,6-8,10,13H,1-2,5,9H2
• InChI Key： FKAPLFROAQYHIN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCCC(C1)OC1C=CN=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.8
• Topological Polar Surface Area: 68.2

Additional information on 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine

Research Briefing on 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034633-51-5)

The compound 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034633-51-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of kinase inhibition and targeted cancer therapy.

Recent research has focused on the synthesis and optimization of 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine, with particular emphasis on its role as a selective kinase inhibitor. Studies have demonstrated that this compound exhibits high affinity for specific kinase targets, making it a valuable tool for understanding signaling pathways involved in cell proliferation and survival. The presence of the 5-bromopyridine moiety and the piperidin-3-yloxy linker has been shown to enhance binding specificity and potency.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy in inhibiting tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine effectively suppressed the activity of certain oncogenic kinases, leading to reduced proliferation of cancer cell lines. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have also been investigated, with results suggesting favorable profiles for further development.

Beyond its therapeutic potential, 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine has been utilized as a chemical probe to elucidate the mechanisms of kinase signaling. Its ability to selectively target specific kinases has enabled researchers to dissect complex signaling networks, providing insights into disease mechanisms and potential intervention points. This dual utility as both a therapeutic agent and a research tool underscores the compound's significance in the field.

Future research directions for 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine include further optimization of its chemical structure to enhance potency and selectivity, as well as exploration of its potential in combination therapies. Additionally, ongoing studies aim to evaluate its safety profile and efficacy in preclinical models, paving the way for potential clinical trials. The compound's versatility and promising preliminary data position it as a key player in the next generation of targeted therapies.

In conclusion, 4-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034633-51-5) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activity, make it a valuable compound for both therapeutic development and basic research. As studies continue to unravel its full potential, this molecule is poised to contribute meaningfully to the advancement of precision medicine.